N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 1-N,1-N-dimethyl-2-N-(4-nitrophenyl)propane-1,2-diamine
• InChI: InChI=1S/C11H17N3O2/c1-9(8-13(2)3)12-10-4-6-11(7-5-10)14(15)16/h4-7,9,12H,8H2,1-3H3
• InChI Key: MDMOWVBUHAMVGB-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C)NC1=CC=C(C=C1)[N+](=O)[O-]

Description

N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N1,N1-Dimethyl-propane-1,2-diamine (10 mL, 77.4 mmol) in DMF (40 mL) at room temperature was treated with potassium carbonate (15.26 g, 1.5 equiv.) and 1-fluoro-4-nitrobenzene (8.21 mL, 1 equiv.). The reaction mixture was stirred at 110° C. overnight. The reaction mixture was cooled to room temperature, filtered to remove remaining solid potassium carbonate and diluted with CH2Cl2 (500 mL). The reaction mixture was extracted with H2O (3×500 mL) and dried over anhydrous MgSO4. Following filtration and concentration in vacuo the gelatinous red residue was purified by flash silica gel chromatography (CHCl3 to 1:4 MeOH:CHCl3 gradient eluant) to give N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine as a light brown oil (81.4%).